Cas no 34844-98-9 (4-Cyclohexylmethyl-pyridine)

• Product Name: 4-Cyclohexylmethyl-pyridine
• CAS No: 34844-98-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 3140042
• PubChem ID: 22447658
• Update Time: 2025-04-23

4-Cyclohexylmethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexylmethyl-pyridine
• G64068
• 4-cyclohexylmethylpyridine
• DTXSID801308914
• 34844-98-9
• 4-(cyclohexylmethyl)pyridine
• SCHEMBL8910496
• AKOS006295615
• JPEWTYAEMIQXTO-UHFFFAOYSA-N
• SB53941
• MFCD06637480

• MDL： MFCD06637480
• Inchi： 1S/C12H17N/c1-2-4-11(5-3-1)10-12-6-8-13-9-7-12/h6-9,11H,1-5,10H2
• InChI Key： JPEWTYAEMIQXTO-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.9

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 266 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Cyclohexylmethyl-pyridine

Professional Introduction of 4-Cyclohexylmethyl-pyridine (CAS No. 34844-98-9)

4-Cyclohexylmethyl-pyridine, also known by its CAS registry number CAS No. 34844-98-9, is a synthetic organic compound that belongs to the family of pyridine derivatives. This compound has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and industrial chemistry. Its structure consists of a pyridine ring substituted with a cyclohexylmethyl group, which imparts unique chemical properties that are of interest to researchers and industries alike.

The compound's chemical structure makes it a versatile building block for the development of complex molecules. The pyridine ring, being an aromatic heterocycle, provides a platform for various reactions, while the cyclohexylmethyl group adds steric and electronic effects that can be exploited in chemical synthesis. This combination renders 4-Cyclohexylmethyl-pyridine a valuable intermediate in drug discovery, as it can serve as a scaffold for the development of bioactive compounds with diverse pharmacological profiles.

Recent studies have highlighted the potential of pyridine derivatives in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The addition of the cyclohexylmethyl group to the pyridine ring in this compound has been shown to enhance its pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored its ability to modulate various biological targets, such as receptors, enzymes, and transporters, which are implicated in disease pathways.

One of the key advantages of 4-Cyclohexylmethyl-pyridine is its stability and ease of synthesis. The compound can be prepared through straightforward chemical reactions, making it accessible for large-scale production. This characteristic positions it as a valuable reagent in both academic and industrial settings. Furthermore, its physical properties, such as solubility and thermal stability, make it suitable for various applications in pharmaceutical formulations.

Recent advancements in materials science have also explored the use of pyridine derivatives like 4-Cyclohexylmethyl-pyridine in the development of functional materials, such as polymers and nanomaterials. The compound's unique electronic properties make it a potential candidate for applications in electronics, optics, and catalysis. Its ability to act as a ligand or coordinating agent has also been investigated in the context of metal complexes, which could be useful in catalytic processes.

Another area of research involving 4-Cyclohexylmethyl-pyridine is its potential as a template for the synthesis of more complex molecules. By introducing functional groups or modifying the existing structure, researchers can create derivatives with tailored properties. This approach has been particularly fruitful in the development of bioactive compounds, where the compound serves as a starting point for the creation of drugs with specific therapeutic effects.

Despite its potential, there are challenges associated with the use of 4-Cyclohexylmethyl-pyridine. One of the primary considerations is its pharmacokinetics and toxicity profile. While preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, further research is needed to fully understand its safety and efficacy in humans.

In conclusion, 4-Cyclohexylmethyl-pyridine, with its CAS No. 34844-98-9, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its versatile reactivity and favorable properties, makes it a promising candidate for further investigation in pharmaceutical research and beyond.